Cas no 209540-56-7 (5-(pentafluorobenzoylamino)fluorescein)

• Product Name: 5-(pentafluorobenzoylamino)fluorescein
• CAS No: 209540-56-7
• MF: C₂₇H₁₂F₅NO₆
• MW: 541.379304885864
• MDL: MFCD02259676
• CID: 910851
• Update Time: 2025-05-20

5-(pentafluorobenzoylamino)fluorescein Chemical and Physical Properties

Names and Identifiers

• 5-(pentafluorobenzoylamino)fluorescein
• 2,3,4,5,6-pentafluoro-N-(3,3',6'-trihydroxyspiro[3H-2-benzofuran-1,9'-xanthene]-5-yl)benzamide
• PFB-F
• Benzamide, N-(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)-2,3,4,5,6-pentafluoro-

• MDL： MFCD02259676
• Inchi： 1S/C27H12F5NO6/c28-20-19(21(29)23(31)24(32)22(20)30)25(36)33-10-1-4-14-13(7-10)26(37)39-27(14)15-5-2-11(34)8-17(15)38-18-9-12(35)3-6-16(18)27/h1-9,34-35H,(H,33,36)
• InChI Key： FYJIVERLQNDSOW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2C3(C4=C(C=C(O)C=C4)OC4=C3C=CC(O)=C4)OC(=O)C=2C=1)(=O)C1=C(F)C(F)=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 543.07400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Boiling Point: 683.5±55.0 °C(Predicted)
• PSA: 108.25000
• LogP: 5.53730
• pka: 9.33±0.20(Predicted)

5-(pentafluorobenzoylamino)fluorescein Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5-(pentafluorobenzoylamino)fluorescein

Introduction to 5-(Pentafluorobenzoylamino)Fluorescein (CAS No. 209540-56-7)

5-(Pentafluorobenzoylamino)Fluorescein (CAS No. 209540-56-7) is a highly specialized fluorescent compound that has garnered significant attention in the fields of biochemistry, molecular biology, and analytical chemistry. This compound is a derivative of fluorescein, a well-known fluorophore, with a pentafluorobenzoyl group attached via an amino linkage. The pentafluorobenzoyl group introduces unique electronic and photophysical properties to the molecule, making it an excellent candidate for various applications in fluorescence-based assays and imaging techniques.

The CAS No. 209540-56-7 identifier uniquely identifies this compound within the chemical literature, ensuring precise referencing in scientific studies and commercial products. Recent advancements in fluorophore engineering have highlighted the potential of 5-(Pentafluorobenzoylamino)Fluorescein as a next-generation fluorescent probe for sensing, tracking, and imaging biological molecules with high precision.

One of the most notable features of 5-(Pentafluorobenzoylamino)Fluorescein is its enhanced photostability compared to traditional fluorescein derivatives. This property is crucial for applications that require prolonged exposure to light, such as fluorescence microscopy and flow cytometry. The pentafluorobenzoyl group also contributes to the compound's solubility in organic solvents, facilitating its use in various chemical and biological assays.

Recent studies have demonstrated the utility of 5-(Pentafluorobenzoylamino)Fluorescein in bioconjugation reactions, where it serves as a versatile labeling agent for proteins, nucleic acids, and other biomolecules. Its ability to retain fluorescence intensity upon conjugation makes it an ideal choice for tracking molecular interactions in real-time. Furthermore, the compound's spectral properties have been optimized through computational modeling, enabling better compatibility with existing fluorescence detection systems.

In terms of synthesis, 5-(Pentafluorobenzoylamino)Fluorescein is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the pentafluorobenzoyl group requires precise control over reaction conditions to ensure high yields and product purity. Advances in synthetic chemistry have made this process more efficient, reducing production costs and increasing accessibility for researchers.

The application of 5-(Pentafluorobenzoylamino)Fluorescein extends beyond basic research into clinical diagnostics and therapeutic monitoring. For instance, its use in immunoassays has shown promise for detecting biomarkers associated with diseases such as cancer and neurodegenerative disorders. The compound's sensitivity and specificity make it a valuable tool for early diagnosis and treatment monitoring.

Looking ahead, ongoing research is focused on further enhancing the properties of 5-(Pentafluorobenzoylamino)Fluorescein, including its emission wavelength tunability and resistance to photobleaching. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this compound in areas such as nanotechnology and drug delivery systems.

In conclusion, 5-(Pentafluorobenzoylamino)Fluorescein (CAS No. 209540-56-7) represents a significant advancement in fluorescent probe design. Its unique combination of photophysical properties, chemical stability, and versatility make it an indispensable tool for modern biochemical research and diagnostic applications.